N-(2-chlorophenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide

• Molecular Formula: C21H19ClN2O3S
• Molecular Weight: 414.9 g/mol
• IUPAC Name: N-(2-chlorophenyl)-4-methyl-3-[(2-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C21H19ClN2O3S/c1-14-7-3-5-9-18(14)24-28(26,27)20-13-16(12-11-15(20)2)21(25)23-19-10-6-4-8-17(19)22/h3-13,24H,1-2H3,(H,23,25)
• InChI Key: NFYORBVFRXJSRE-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2Cl)S(=O)(=O)NC3=CC=CC=C3C

Description

N-(2-chlorophenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide, also known as CI-994, is a synthetic compound that has been extensively studied for its potential as an anticancer agent. It belongs to the class of compounds known as histone deacetylase inhibitors (HDAC inhibitors), which have been shown to have anticancer activity by inducing apoptosis, cell cycle arrest, and differentiation in cancer cells.

Mechanism of Action

N-(2-chlorophenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide works by inhibiting HDAC enzymes, which are responsible for the deacetylation of histone proteins. Histone deacetylation is a key mechanism for regulating gene expression, and inhibition of HDAC enzymes leads to the accumulation of acetylated histones and activation of pro-apoptotic genes. This ultimately leads to apoptosis and cell cycle arrest in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis and cell cycle arrest in cancer cells, as well as induce differentiation and senescence. This compound has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed, and is necessary for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-chlorophenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide is that it has been extensively studied and has shown promising results in preclinical studies. However, one limitation is that it has not yet been approved for clinical use, and further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-(2-chlorophenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide. One direction is to further investigate its mechanism of action and identify potential biomarkers for predicting response to treatment. Another direction is to investigate its potential for use in combination with other anticancer agents to improve efficacy. Additionally, further studies are needed to determine its safety and efficacy in humans, and to identify potential side effects and drug interactions.

Synthesis Methods

N-(2-chlorophenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide can be synthesized through a multi-step process that involves the reaction of 2-chloroaniline with 4-methyl-3-nitrobenzoic acid, followed by reduction of the nitro group and subsequent reaction with 2-toluidine and sulfonyl chloride. The final product is obtained through recrystallization and purification.

Scientific Research Applications

N-(2-chlorophenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide has been extensively studied for its potential as an anticancer agent. It has been shown to have activity against a variety of cancer cell lines, including leukemia, lymphoma, breast cancer, and lung cancer. This compound has been shown to induce apoptosis in cancer cells by inhibiting HDAC enzymes, which leads to the accumulation of acetylated histones and activation of pro-apoptotic genes.